Cas no 170881-41-1 (Benzothiazole,5,6-difluoro-2-methyl-)

• Product Name: Benzothiazole,5,6-difluoro-2-methyl-
• CAS No: 170881-41-1
• MF: C₈H₅F₂NS
• MW: 185.19380736351
• CID: 111375
• Update Time: 2024-01-24

Benzothiazole,5,6-difluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,5,6-difluoro-2-methyl-
• Benzothiazole, 5,6-difluoro-2-methyl- (9CI)
• Benzothiazole, 5,6-difluoro-2-methyl-

• Inchi： 1S/C8H5F2NS/c1-4-11-7-2-5(9)6(10)3-8(7)12-4/h2-3H,1H3
• InChI Key： HCJFVOKQRLZRIJ-UHFFFAOYSA-N
• SMILES： S1C2=CC(F)=C(F)C=C2N=C1C

Computed Properties

• Exact Mass: 185.01115
• Monoisotopic Mass: 185.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• PSA: 12.89